4-Ethoxy-3-fluorophenylboronic acid

• IUPAC Name: (4-ethoxy-3-fluorophenyl)boronic acid
• InChI: InChI=1S/C8H10BFO3/c1-2-13-8-4-3-6(9(11)12)5-7(8)10/h3-5,11-12H,2H2,1H3
• InChI Key: ZONJMULNQBNBGU-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)OCC)F)(O)O
• Molecular Formula: C8H10BFO3
• DSSTOX Substance ID: DTXSID70382320
• Molecular Weight: 183.97 g/mol
• CAS No.: 279263-10-4

Description

4-Ethoxy-3-fluorophenylboronic acid is an organoboron compound with the molecular formula C8H10BFO3. It is a derivative of phenylboronic acid, where the phenyl ring is substituted with an ethoxy group at the fourth position and a fluorine atom at the third position. This compound is widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are essential for forming carbon-carbon bonds in the synthesis of various organic molecules .

Scientific Research Applications

4-Ethoxy-3-fluorophenylboronic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules through Suzuki-Miyaura cross-coupling reactions.

Biology: The compound can be employed in the development of boron-containing drugs and probes for biological studies.

Medicine: It is investigated for its potential use in boron neutron capture therapy (BNCT) for cancer treatment.

Industry: The compound is utilized in the production of advanced materials, including liquid crystals and polymers.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary target of 4-Ethoxy-3-fluorophenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

This compound interacts with its targets through a process known as transmetalation . In this process, the organoboron reagent, such as this compound, is transferred from boron to palladium . This process is part of the SM coupling reaction, which also involves an oxidative addition step .

Biochemical Pathways

The SM coupling reaction, facilitated by this compound, affects the carbon–carbon bond formation pathway . The downstream effects of this pathway include the formation of new carbon–carbon bonds, enabling the synthesis of complex organic compounds .

Pharmacokinetics

It is known that the compound is relatively stable and readily prepared . Its properties have been tailored for application under specific SM coupling conditions .

Result of Action

The result of the action of this compound is the formation of new carbon–carbon bonds . This enables the synthesis of complex organic compounds, contributing to various chemical reactions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the SM coupling conditions, including the presence of a palladium catalyst and the reaction temperature, can affect the performance of the compound . .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-ethoxy-3-fluorophenylboronic acid typically involves the borylation of the corresponding aryl halide. One common method is the palladium-catalyzed borylation of 4-ethoxy-3-fluoroiodobenzene with bis(pinacolato)diboron under mild conditions. The reaction is usually carried out in the presence of a base such as potassium acetate and a palladium catalyst like tetrakis(triphenylphosphine)palladium(0) in a solvent such as dimethylformamide .

Industrial Production Methods: In an industrial setting, the production of this compound may involve similar borylation reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as crystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 4-Ethoxy-3-fluorophenylboronic acid primarily undergoes Suzuki-Miyaura cross-coupling reactions, where it reacts with various aryl or vinyl halides to form biaryl or substituted alkene products. This reaction is facilitated by a palladium catalyst and a base, typically in an aqueous or organic solvent .

Common Reagents and Conditions:

Reagents: Palladium catalysts (e.g., Pd(PPh3)4), bases (e.g., potassium carbonate, sodium hydroxide), aryl or vinyl halides.

Conditions: Mild temperatures (50-100°C), solvents such as dimethylformamide or tetrahydrofuran, inert atmosphere (e.g., nitrogen or argon).

Major Products: The major products of these reactions are biaryl compounds or substituted alkenes, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials .

Comparison with Similar Compounds

• 4-Fluorophenylboronic acid
• 3-Fluorophenylboronic acid
• 4-Methoxyphenylboronic acid
• 3,5-Difluorophenylboronic acid

Uniqueness: 4-Ethoxy-3-fluorophenylboronic acid is unique due to the presence of both ethoxy and fluorine substituents on the phenyl ring. This combination of substituents can enhance the compound’s reactivity and selectivity in cross-coupling reactions compared to other boronic acids. Additionally, the ethoxy group can provide increased solubility in organic solvents, making it more versatile for various synthetic applications .

Synthesis routes and methods

Procedure details

100 ml of a THF solution of 22.8 g (104 mmol) of 3-fluoro-4-ethoxybromobenzene was dropped, while stirring, at 40 to 60° C. to 3.03 g (124.8 mmol) of dried turnings magnesium, and refluxed under heating after dropping for one hour. The solution was cooled by a coolant to −70° C. and, a THF solution of 16 ml (132.5 mmol) of trimethyl borate (THF: 70 ml) was dropped under stirring. After stirring at −70° C. for 3 hours, and further stirring at a room temperature for 20 hours, the reaction solution was cooled to 5° C., and 50 ml of 6M hydrochloric acid was added. After separating the organic layer, the aqueous layer was extracted with 100 ml of ethyl acetate. After mixing the organic layer, it was washed with water and then with an aqueous saturated sodium chloride solution successively and, after drying over anhydrous magnesium sulfate, concentrated under a reduced pressure, to obtain 22.3 g of crude 3-fluoro-4-ethoxyphenyl boronic acid. The obtained crude boronic acid derivative was used without purification for a second step.